Cas no 7224-03-5 (iridium; 5-(trifluoromethyl)-2-[3-(trifluoromethyl)cyclohexyl]piperidin-1-ide)

• Product Name: iridium; 5-(trifluoromethyl)-2-[3-(trifluoromethyl)cyclohexyl]piperidin-1-ide
• CAS No: 7224-03-5
• MF: C₁₃H₁₉F₆IrN
• MW: 495.504080057144
• CID: 1753451
• PubChem ID: 53471124
• Update Time: 2025-04-21

iridium; 5-(trifluoromethyl)-2-[3-(trifluoromethyl)cyclohexyl]piperidin-1-ide Chemical and Physical Properties

Names and Identifiers

• iridium; 5-(trifluoromethyl)-2-[3-(trifluoromethyl)cyclohexyl]piperidin-1-ide
• Iridium--5-(trifluoromethyl)-2-[3-(trifluoromethyl)cyclohexyl]piperidine (1/1)
• 7224-03-5
• DTXSID90703553

• Inchi： 1S/C13H19F6N.Ir/c14-12(15,16)9-3-1-2-8(6-9)11-5-4-10(7-20-11)13(17,18)19;/h8-11,20H,1-7H2;
• InChI Key： ZDMSVGNAICNIQS-UHFFFAOYSA-N
• SMILES： [Ir].FC(C1CCCC(C1)C1CCC(C(F)(F)F)CN1)(F)F

Computed Properties

• Exact Mass: 1097.36432
• Monoisotopic Mass: 496.10509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 42.3